Cas no 1675-02-1 (Erythromycin,3''-O-demethyl-)

Erythromycin, 3''-O-demethyl-, is a semisynthetic macrolide antibiotic derivative of erythromycin, characterized by the demethylation at the 3'' position. This structural modification can influence its pharmacokinetic properties, potentially enhancing solubility or altering metabolic pathways. It is primarily used in research to study structure-activity relationships and develop novel erythromycin analogs with improved efficacy or reduced resistance.
Erythromycin,3''-O-demethyl- structure
Erythromycin,3''-O-demethyl- structure
Product Name:Erythromycin,3''-O-demethyl-
CAS No:1675-02-1
MF:C36H65NO13
MW:719.900213003159
CID:176012
PubChem ID:83933
Update Time:2025-06-17

Erythromycin,3''-O-demethyl- Chemical and Physical Properties

Names and Identifiers

    • Erythromycin,3''-O-demethyl-
    • (3R,4S,5S,6R,7R,9R,11R,12R,13R,14R)-4-[(2S,4R,5S,6S)-4,5-dihydroxy-4,6 -dimethyl-oxan-2-yl]oxy-6-[(2S,3R,4S,6R)-4-dimethylamino-3-hydroxy-6-m ethyl-oxan-2-yl]oxy-14-ethyl-7,12,13-trihydroxy-3,5,7,9,11
    • ERYTHROMYCIN C
    • Erythromycin C DISCONTINUED
    • 3-O-DEMETHYLERYTHROMYCIN
    • 3'-O-Demethylerythromycin
    • 3"-O-DeMethylerythroMycin A
    • (3R,4S,5S,6R,7R,9R,11R,12R,13R,14R)-4-[(2S,4R,5S,6S)-4,5-dihydroxy-4,6 -dimethyl-oxan-2-yl]oxy-6-[(2S,3R,4S,6R)-4-dimethylamino-3-hydroxy-6-m ethyl-oxan-2-yl]oxy-14-ethyl-7,12,13-trihydroxy-3,5,7,9,11,13-hexameth yl-1-oxacyclotetradecane-2,10-dione
    • 1675-02-1
    • Erythromycin, 3''-O-demethyl-
    • (3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-4-(2,6-dideoxy-3-C-methyl-alpha-L-ribo-hexopyranosyloxy)-14-ethyl-7,12,13-trihydroxy-6-[3,4,6-trideoxy-3-(dimethylamino)-beta-D-xylo-hexopyranosyloxy]-3,5,7,9,11,13-hexamethyloxacyclotetradecane-2,10-dione
    • SCHEMBL1348180
    • CHEBI:64273
    • HY-125546
    • NS00011670
    • C06616
    • 9X2R375YNZ
    • (3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-4-[(2R,4R,5S,6S)-4,5-dihydroxy-4,6-dimethyloxan-2-yl]oxy-6-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-14-ethyl-7,12,13-trihydroxy-3,5,7,9,11,13-hexamethyl-oxacyclotetradecane-2,10-dione
    • UNII-9X2R375YNZ
    • Q27133183
    • CS-0092184
    • 3''-O-Demethylerythromycin
    • (3R,4S,5S,6R,7R,9R,11R,12R,13R,14R)-4-[(2S,4R,5S,6S)-4,5-dihydroxy-4,6 -dimethyl-oxan-2-yl]oxy-6-[(2
    • (3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-4-((2R,4R,5S,6S)-4,5-dihydroxy-4,6-dimethyloxan-2-yl)oxy-6-((2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl)oxy-14-ethyl-7,12,13-trihydroxy-3,5,7,9,11,13-hexamethyl-oxacyclotetradecane-2,10-dione
    • G91285
    • (3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-4-(2,6-dideoxy-3-C-methyl-alpha-L-ribo-hexopyranosyloxy)-14-ethyl-7,12,13-trihydroxy-6-(3,4,6-trideoxy-3-(dimethylamino)-beta-D-xylo-hexopyranosyloxy)-3,5,7,9,11,13-hexamethyloxacyclotetradecane-2,10-dione
    • MWFRKHPRXPSWNT-QNPWSHAKSA-N
    • DTXSID501317437
    • Inchi: 1S/C36H65NO13/c1-13-24-36(10,45)29(40)19(4)26(38)17(2)15-35(9,44)31(50-33-27(39)23(37(11)12)14-18(3)46-33)20(5)28(21(6)32(42)48-24)49-25-16-34(8,43)30(41)22(7)47-25/h17-25,27-31,33,39-41,43-45H,13-16H2,1-12H3/t17-,18-,19+,20+,21-,22+,23+,24-,25+,27-,28+,29-,30+,31-,33+,34-,35-,36-/m1/s1
    • InChI Key: MWFRKHPRXPSWNT-QNPWSHAKSA-N
    • SMILES: O([C@H]1[C@@H]([C@H](C[C@@H](C)O1)N(C)C)O)[C@H]1[C@@](C)(C[C@@H](C)C([C@H](C)[C@H]([C@@](C)([C@@H](CC)OC([C@H](C)[C@H]([C@@H]1C)O[C@H]1C[C@](C)([C@H]([C@H](C)O1)O)O)=O)O)O)=O)O

Computed Properties

  • Exact Mass: 719.44600
  • Monoisotopic Mass: 719.446
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 50
  • Rotatable Bond Count: 6
  • Complexity: 1160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 18
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 205A^2

Experimental Properties

  • Density: 1.23
  • Boiling Point: 826.2°C at 760 mmHg
  • Flash Point: 453.5°C
  • Refractive Index: 1.545
  • PSA: 204.91000
  • LogP: 1.13150

Erythromycin,3''-O-demethyl- Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi

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